Cas no 751-97-3 (Rolitetracycline)

Rolitetracycline, a tetracycline derivative, is a broad-spectrum antibiotic Rolitetracycline acts as a protein synthesis inhibitor \ antiprotozoal active molecule and precursor

Rolitetracycline structure

Product Name:Rolitetracycline

CAS No:751-97-3

Molecular Formula:C₂₇H₃₃N₃O₈

Molecular Weight:527.56622

MDL:MFCD00864995

CID:563336

PubChem ID:54682938

Rolitetracycline Properties

Names and Identifiers

- 2-Naphthacenecarboxamide,4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-N-(1-pyrrolidinylmethyl)-,(4S,4aS,5aS,6S,12aS)-
- Rolitetracycline (Technical Grade)
- 2-Naphthacenecarboxamide,4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentah...
- 2-Naphthacenecarboxamide,4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-N-(1
- ROLITETRACYCLINE
- bristacin
- N-Pyrrolidinomethyl-tetracyclin
- N-pyrrolidinomethyl-tetracycline
- prm-tc
- reverin
- rolitetracyclin
- sq15,659
- superciclin
- synotodecin
- syntetrex
- syntetrin
- Syntodecin
- Transcycline
- velacicline
- Pyrrolidino-methyl-tetracycline
- BDBM50477463
- DTXSID7023568
- AAT 4
- Solvocillin
- (4S,4aS,5aS,6S,12aS)-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-N-(pyrrolidin-1-ylmethyl)-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
- ROLITETRACYCLINE [INN]
- HY-18257
- (4S,4aS,5aS,6S,12aS)-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-N-[(pyrrolidin-1-yl)methyl]-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
- AKOS024284365
- Rolitetracycline [USAN:USP:INN:BAN:JAN]
- PD132300
- ROLITETRACYCLINE [MI]
- ROLITETRACYCLINE [JAN]
- 4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-N-(1-pyrrolidinylmethyl)-2-naphthacenecarboxamide
- CS-0007350
- N-(pyrrolidin-1-ylmethyl)tetracycline
- pyrrolidinylmethyltetracycline
- ROLITETRACYCLINE [WHO-DD]
- (4S,4aS,5aS,6S,12aR)-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-N-(pyrrolidin-1-ylmethyl)-4,4a,5,5a-tetrahydrotetracene-2-carboxamide
- SO 15,659
- ROLITETRACYCLINE [MART.]
- AB01563105_02
- Pharmakon1600-01505684
- SBI-0206901.P001
- SR-05000001744
- 68060-64-0
- SQ 15,659
- Rolitetracyclinum
- Tetracycline, N-(pyrrolidinylmethyl)-
- DB01301
- Synterin (TN)
- [(4S,6S,12aS,4aS,5aS)-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-6-methyl-1, 11-dioxo(4,5,6,12a,4a,5a-hexahydronaphthacen-2-yl)]-N-(pyrrolidinylmethyl)carb oxamide
- NSC-759177
- SR-05000001744-1
- Synterin
- Tetracycline, pyrrolidinomethyl-
- SCHEMBL21831095
- (4S,5aS,6S,12aS)-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-N-(pyrrolidin-1-ylmethyl)-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
- 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-N-(1-pyrrolidinylmethyl)-, (4S-(4alpha,4aalpha,5aalpha,6beta,12aalpha))-
- AB01563105_01
- Rolitetraciclina
- HMS2094O15
- SQ-15659
- EINECS 212-031-9
- SCHEMBL155640
- CHEMBL1237046
- Pirrolidinometil-tetraciclina
- GTPL12760
- Kinteto
- NSC759177
- NSC 759177
- Rolitetracycline, analytical standard
- CHEBI:63334
- Pirrolidinometil-tetraciclina [Italian]
- 751-97-3
- UNII-GH9IW85221
- Rolitetraciclina [INN-Spanish]
- 2-NAPHTHACENECARBOXAMIDE, 4-(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,6,10,12,12A-PENTAHYDROXY-6-METHYL-1,11-DIOXO-N-(1-PYRROLIDINYLMETHYL)-, (4S-(4.ALPHA.,4A.ALPHA.,5A.ALPHA.,6.BETA.,12A.ALPHA))
- Rolitetracycline (JAN/USAN/INN)
- Rolitetracyclinum [INN-Latin]
- GH9IW85221
- SO-15659
- BCP15881
- HMEYVGGHISAPJR-IAHYZSEUSA-N
- Q3940320
- CCG-213512
- N-(Pyrrolidinomethyl)tetracycline
- (4S,4aS,5aS,6S,12aS)-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-N-(pyrrolidin-1-ylmethyl)-4,4a,5,5a-tetrahydrotetracene-2-carboxamide
- N-(1-Pyrrolidinylmethyl)-tetracycline
- ROLITETRACYCLINE [USAN]
- MFCD00056562
- NCGC00263906-01
- n-Pyrrolidino-methyl-tetracycline
- SQ 15659
- (4S,4aS,5aS,6S,12aS)-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-N-(1-pyrrolidinylmethyl)-2-naphthacenecarboxamide
- D02282
- EN300-19651952
- Velacycline
- IKQRPFTXKQQLJF-IAHYZSEUSA-N
- G12690
- +Expand
- MDL： MFCD00864995
- InChIKey： HMEYVGGHISAPJR-IAHYZSEUSA-N
- Inchi： InChI=1S/C27H33N3O8/c1-26(37)13-7-6-8-16(31)17(13)21(32)18-14(26)11-15-20(29(2)3)22(33)19(24(35)27(15,38)23(18)34)25(36)28-12-30-9-4-5-10-30/h6-8,14-15,20,31,33-34,37-38H,4-5,9-12H2,1-3H3,(H,28,36)/t14-,15-,20-,26+,27-/m0/s1
- SMILES： C[C@@]1(O)C2=C(C(C3=C(O)[C@@]4(O)[C@H]([C@H](N(C)C)C(O)=C(C(NCN5CCCC5)=O)C4=O)C[C@@H]31)=O)C(O)=CC=C2

Computed Properties

Exact Mass: 527.22700
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 5
Monoisotopic Mass: 527.227
Heavy Atom Count: 38
Complexity: 1110
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: _0.9
Topological Polar Surface Area: 171A^2

Experimental Properties

LogP: 0.79860
PSA: 170.87000
Refractive Index: 1.7120 (estimate)
Boiling Point: 608.16°C (rough estimate)
Melting Point: 163.5°C
Vapor Pressure: 0.0±3.1 mmHg at 25°C
Flash Point: 452.4±34.3 °C
Density: 1.2902 (rough estimate)

Rolitetracycline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008RBS-5mg	Rolitetracycline	751-97-3	≥95%	5mg	$171.00	2024-04-21
A2B Chem LLC	AE07864-5mg	Rolitetracycline	751-97-3	≥95%	5mg	$109.00	2024-04-19
BioAustralis	BIA-R1460-5 mg	Rolitetracycline	751-97-3	>95%byHPLC	5mg	$100.00	2023-09-04
Biosynth	AR29566-1 mg	Rolitetracycline	751-97-3		1mg	$231.00
ChemScence	CS-0007350-5mg	Rolitetracycline	751-97-3	≥98.0%	5mg	$220.0	2022-04-26
Enamine	EN300-19651952-0.05g		751-97-3		0.05g	$636.0	2023-09-17
eNovation Chemicals LLC	Y1245532-5mg	Rolitetracycline	751-97-3	98%	5mg	$450	2024-06-07
MedChemExpress	HY-18257-5mg	Rolitetracycline	751-97-3	≥95.0%	5mg	￥3900	2024-04-17
TRC	R640030-5mg	Rolitetracycline (Technical Grade)	751-97-3		5mg	$ 176.00	2023-09-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R877534-5mg	Rolitetracycline	751-97-3	≥98%	5mg	￥3,385.80

Rolitetracycline Related Literature

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Camila S. B. Gil,Viviane S. B. Gil,Sandhra M. Carvalho,Gisele R. Silva,Juliana T. Magalh?es,Rodrigo L. Oréfice,Alexandra Mansur,Herman S. Mansur,Patrícia S. O. Patricio,Luiz C. A. Oliveira New J. Chem. 2016 40 8502
2. A critical review of the reactivity of manganese oxides with organic contaminants

Christina K. Remucal,Matthew Ginder-Vogel Environ. Sci.: Processes Impacts 2014 16 1247
3. A novel codrug made of the combination of ethionamide and its potentiating booster: synthesis, self-assembly into nanoparticles and antimycobacterial evaluation

Alexandra Pastor,Arnaud Machelart,Xue Li,Nicolas Willand,Alain Baulard,Priscille Brodin,Ruxandra Gref,Didier Desma?le Org. Biomol. Chem. 2019 17 5129
4. Recent advances in bone-targeting nanoparticles for biomedical applications

Xue Zhou,Erik Jan Cornel,Shisheng He,Jianzhong Du Mater. Chem. Front. 2021 5 6735
5. Tetracycline analogues with a selective inhibitory effect on HIF-1α

Y. Bendiabdellah,K. M. Rahman,B. Uranchimeg,K. S. Nahar,D. Antonow,R. H. Shoemaker,G. Melillo,G. Zinzalla,D. E. Thurston Med. Chem. Commun. 2014 5 923
6. Targeting tumour angiogenesis with small molecule inhibitors of hypoxia inducible factor

Ida Karin Nordgren,Ali Tavassoli Chem. Soc. Rev. 2011 40 4307
7. Observation of molecular inhibition and binding structures of amyloid peptides

Chenxuan Wang,Aihua Yang,Xia Li,Denghua Li,Min Zhang,Huiwen Du,Chao Li,Yuanyuan Guo,Xiaobo Mao,Mingdong Dong,Flemming Besenbacher,Yanlian Yang,Chen Wang Nanoscale 2012 4 1895
8. Semi-targeted residue screening in complex matrices with liquid chromatography coupled to high resolution mass spectrometry: current possibilities and limitations

Anton Kaufmann,Patrick Butcher,Kathryn Maden,Stephan Walker,Miryam Widmer Analyst 2011 136 1898
9. A review on tetracycline removal from aqueous systems by advanced treatment techniques

Geetha Gopal,Sruthi Ann Alex,N. Chandrasekaran,Amitava Mukherjee RSC Adv. 2020 10 27081
10. New haptens synthesis, antibody production and comparative molecular field analysis for tetracyclines

Zhanhui Wang,Yajie Sheng,Hongxia Duan,Qing Yu,Weimin Shi,Suxia Zhang RSC Adv. 2014 4 53788
11. New haptens synthesis, antibody production and comparative molecular field analysis for tetracyclines

Zhanhui Wang,Yajie Sheng,Hongxia Duan,Qing Yu,Weimin Shi,Suxia Zhang RSC Adv. 2014 4 53788

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